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Compound of Interest

Compound Name: BMS-748730

Cat. No.: B1667239

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of [18F]BMS-747158-02, a positron
emission tomography (PET) imaging agent, with other key agents used for mitochondrial
imaging. The comparison focuses on agents targeting mitochondrial complex | (MC-I) for PET
and single-photon emission computed tomography (SPECT), as well as fluorescent probes for
in vitro studies.

Introduction to Mitochondrial Imaging

Mitochondria are central to cellular energy production and are implicated in a wide range of
pathologies, making them a critical target for diagnostic imaging. Various imaging modalities
and agents have been developed to visualize and quantify mitochondrial function in vivo and in
vitro. This guide will focus on the comparative performance of [L8F]|BMS-747158-02 against
other prominent mitochondrial imaging agents.

Mechanism of Action: Targeting Mitochondrial
Complex |

[18F]BMS-747158-02 is a fluorine-18 labeled pyridazinone derivative that specifically targets
and binds to mitochondrial complex | (MC-I1) of the electron transport chain.[1][2] This high-
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affinity binding allows for the visualization of mitochondrial density and function.[1] Several
other imaging agents also target MC-I, providing a basis for direct comparison.

Mitochondrial Electron Transport Chain & Imaging Agent Targets

Imaging Agents Targeting Complex |

BMS-747158-02 18F-BCPP-EF Rotenone (Inhibitor)
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Caption: Signaling pathway of the mitochondrial electron transport chain and the binding sites
of various imaging agents and inhibitors at Complex |I.
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Quantitative Comparison of PET and SPECT
Imaging Agents

The following tables summarize the key performance characteristics of [18F]BMS-747158-02 in
comparison to other PET and SPECT agents targeting mitochondria.

Table 1: In Vitro Binding Affinity for Mitochondrial Complex |

Compound IC50 (nmol/L) Reference Compound

Rotenone (18.2 + 6.7),
[19F]BMS-747158-01 166+ 3 Pyridaben (19.8 * 2.6),
Deguelin (23.1 + 1.5)[2]

> [18F]BMS-747158-02 >

[18F]BCPP-BF Higher Affinity
[18F]BCPP-EF[3][4]
. - < [18F]BCPP-BF, >
[18F]BMS-747158-02 Intermediate Affinity
[18F]BCPP-EF[3][4]
- < [18F]BCPP-BF, < [18F]BMS-
[18F]|BCPP-EF Lower Affinity

747158-02[3][4]

Table 2: In Vivo Myocardial Uptake and Biodistribution in Rats

Myocardial Myocardial Heart-to-Lung Heart-to-Liver
Imaging Agent  Uptake (%ID/g Uptake (%ID/g Ratio (at 60 Ratio (at 60

at 15 min) at 120 min) min) min)
[18F]BMS-

3.5+ 0.3[5] 3.2+ 0.4[5] 12.7 + 1.4[5] 3.7+ 0.2[5]
747158-02
99mTc-Sestamibi 1.9 + 0.1[5] 1.8 + 0.0[5] 5.9 + 0.5[5] 2.4 +0.4[5]
99mTc- Similar to Higher than

_ N/A N/A - o

Tetrofosmin Sestamibi[6] Sestamibi[6]

Table 3: Myocardial First-Pass Extraction Fraction
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Imaging Agent

First-Pass Extraction
Fraction

Animal Model

[18F]BMS-747158-02

0.94 + 0.04[1]

Isolated Rat Heart[1]

Thallium-201

N/A

N/A

99mTc-Sestamibi

N/A

N/A

Comparative Analysis with Fluorescent
Mitochondrial Probes

For in vitro cellular and tissue-level studies, fluorescent probes like the MitoTracker series are

widely used. Unlike the PET and SPECT agents that primarily assess mitochondrial density

and MC-I activity, MitoTracker dyes label mitochondria based on their membrane potential.

Table 4: Comparison with MitoTracker Dyes

Feature

[18F]BMS-747158-02

MitoTracker Dyes

Imaging Modality

PET

Fluorescence Microscopy

In vitro qualitative and semi-

Primary Use In vivo quantitative imaging o )
quantitative imaging
Accumulates in mitochondria
] Binds to Mitochondrial based on membrane potential
Mechanism

Complex I[1][2]

and covalently binds to thiol

groups[7][8]

Signal Retention

Sustained uptake with slow

washout[2]

Remains after cell death and
fixation[7][8]

Applications

Myocardial perfusion imaging,

neuroimaging, oncology

Studying mitochondrial
morphology, localization, and

dynamics in cultured cells

Experimental Protocols
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Detailed methodologies are crucial for the accurate interpretation and replication of
experimental data. Below are summaries of key experimental protocols.

Preclinical PET Imaging with [18F]BMS-747158-02

This workflow outlines a typical preclinical study to evaluate the biodistribution of [L8F]BMS-
747158-02 in a rat model.
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Preclinical PET Imaging Workflow with [18F]BMS-747158-02

Preparation

Procedure

Anesthetlze rat (e.g., |sof|urane)

Enject tracer via tail veln

G”OW for tracer uptake (10 or 60 minD
G’erform dynamic PET scar)

Analysis
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Caption: A typical experimental workflow for a preclinical PET imaging study using [18F]BMS-
747158-02 in a rat model.

Staining Mitochondria with MitoTracker Dyes

This workflow describes the general procedure for labeling mitochondria in live cells for

fluorescence microscopy.
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MitoTracker Staining Workflow for Live Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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